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Compound Name: Itic

Cat. No.: B15549150

Get Quote

An In-depth Technical Guide to the Chemical Structure and Applications of ITIC

Introduction
ITIC, or 3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-

hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-b']dithiophene, is a prominent non-

fullerene acceptor (NFA) that has significantly advanced the field of organic photovoltaics

(OPVs).[1][2] Its unique acceptor-donor-acceptor (A-D-A) molecular architecture facilitates

strong intramolecular charge transfer, leading to excellent light absorption and charge

separation properties.[2][3] This guide provides a comprehensive overview of the chemical

structure, properties, and common experimental protocols involving ITIC, targeted towards

researchers and professionals in drug development and materials science.

Chemical Structure and Properties
ITIC is characterized by a large, highly conjugated core, which is essential for its electronic

properties.[1] Its chemical formula is C94H82N4O2S4, and its CAS number is 1664293-06-4.

[1] The molecule consists of a central fused-ring electron-donating core and electron-

withdrawing end groups, which are responsible for its superior light absorption and efficient

charge separation capabilities.[3]
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Core Structure
The core of ITIC is an indacenodithienothiophene (IDTT) unit, which provides a rigid and planar

backbone. This planarity promotes intermolecular π-π stacking, which is crucial for efficient

charge transport. The four hexylphenyl groups attached to the core enhance the solubility of

the molecule in common organic solvents, making it suitable for solution-based processing

techniques.[4]

End Groups
The terminal electron-withdrawing groups are derived from 1,1-dicyanomethylene-3-indanone.

These groups have strong electron-accepting properties, which, in combination with the

electron-donating core, lead to a low bandgap and broad absorption spectrum extending into

the near-infrared region.[2]

Quantitative Data
The key physicochemical and electronic properties of ITIC are summarized in the table below

for easy reference and comparison.
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Property Value

Full Chemical Name

3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-

indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-

dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-

b']dithiophene[1]

CAS Number 1664293-06-4[1]

Molecular Formula C94H82N4O2S4[5][6]

Molecular Weight 1427.94 g/mol [1]

Purity ≥98.0% (¹H NMR)[1]

HOMO Energy Level -5.48 eV[1][7]

LUMO Energy Level -3.83 eV[1][7]

Absorption Peak (in solution) 700 nm[1][2]

Glass Transition Temp. (Tg) 180 °C[5][8]

Solubility Chloroform, Chlorobenzene[7]

Experimental Protocols
Synthesis of ITIC
A general synthetic route for ITIC involves a multi-step process. While specific details can vary,

a representative synthesis is outlined below. The synthesis of ITIC derivatives often follows a

similar pathway, with modifications to introduce different functional groups.[9][10]

Starting Materials:
- Indacenodithiophene precursor

- 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
Stille Coupling or similar cross-coupling reaction Functionalized IDTT core Knoevenagel condensation ITIC

Purification:
- Column chromatography

- Recrystallization
High-purity ITIC

Click to download full resolution via product page

Caption: Generalized synthetic workflow for ITIC.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ossila.com/products/itic
https://www.ossila.com/products/itic
https://immunomart.com/product/itic/
https://cymitquimica.com/products/TM-T19386/1664293-06-4/itic/
https://www.ossila.com/products/itic
https://www.ossila.com/products/itic
https://www.ossila.com/products/itic
https://solarischem.com/procurement/itic/
https://www.ossila.com/products/itic
https://solarischem.com/procurement/itic/
https://www.ossila.com/products/itic
https://novapuri.com/product/1664293-06-4/
https://immunomart.com/product/itic/
https://www.medchemexpress.com/itic.html
https://solarischem.com/procurement/itic/
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://pubs.acs.org/doi/abs/10.1021/acsami.9b15247
https://pmc.ncbi.nlm.nih.gov/articles/PMC6355909/
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body-img#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabrication of Organic Solar Cells
ITIC is commonly used as the electron acceptor in bulk heterojunction (BHJ) organic solar

cells. A typical fabrication procedure for an inverted device architecture is described below.

1. ITO Substrate Cleaning
(Detergent, DI water, Acetone, Isopropanol)

2. Deposition of ZnO Electron Transport Layer

3. Spin-coating of Active Layer
(e.g., PBDB-T:ITIC blend in chloroform)

4. Thermal Annealing

5. Deposition of MoO3 Hole Transport Layer

6. Deposition of Ag Electrode

7. Device Encapsulation

8. Characterization
(J-V, EQE measurements)
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Caption: Workflow for fabricating an ITIC-based organic solar cell.

Signaling Pathways and Mechanisms
The high power conversion efficiency of ITIC-based solar cells is attributed to the favorable

energy level alignment with donor polymers like PBDB-T. This alignment facilitates efficient

exciton dissociation and charge transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body-img#what-is-the-chemical-structure-of-itic
https://www.benchchem.com/product/b15549150?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ossila.com [ossila.com]

2. novapuri.com [novapuri.com]

3. nbinno.com [nbinno.com]

4. ossila.com [ossila.com]

5. ITIC - Immunomart [immunomart.com]

6. ITIC | CymitQuimica [cymitquimica.com]

7. ITIC | Solaris Chem [solarischem.com]

8. medchemexpress.com [medchemexpress.com]

9. pubs.acs.org [pubs.acs.org]

10. Simplified synthetic routes for low cost and high photovoltaic performance n-type organic
semiconductor acceptors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [what is the chemical structure of ITIC]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549150/docs#what-is-the-chemical-structure-of-
itic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

